alpha-Isosafrole
Overview
Description
Alpha-Isosafrole is an organic compound that is used in the fragrance industry. Its fragrance is reminiscent of anise or licorice . It is a member of the allylbenzene family of compounds, which also includes eugenol, estragole, and anethole .
Synthesis Analysis
This compound can be synthesized from safrole through a chemo-enzymatic three-step procedure. This involves lipase-mediated perhydrolysis of EtOAc in the presence of H2O2 to generate peracetic acid in situ and promote the epoxidation of isosafrole .Molecular Structure Analysis
This compound has a molecular formula of C10H10O2 and a molecular weight of 162.19 g/mol . It contains a total of 23 bonds; 13 non-H bonds, 7 multiple bonds, 1 rotatable bond, 1 double bond, 6 aromatic bonds, 1 five-membered ring, 1 six-membered ring, 1 nine-membered ring, and 2 ethers (aromatic) .Chemical Reactions Analysis
This compound is a highly reactive compound due to the unsaturation of its allyl chain. It can easily undergo chemical reactions to form different derivatives, including isosafrole and 3,4-methylenedioxyphenylpropan-2-one .Physical and Chemical Properties Analysis
This compound is a colorless to yellowish oily liquid with a sweet, spicy, and woody odor . It has a boiling point of 232 °C and a melting point of 11.2 °C . It is soluble in alcohol, ether, and chloroform but is insoluble in water .Scientific Research Applications
Alpha-Isosafrole was found to selectively reactivate steroid hydroxylases following the dissociation of its metabolite complex with rat hepatic cytochrome P-450, indicating its role in modulating enzyme activity in the liver (Murray, Zaluzny, & Farrell, 1986).
It serves as an inducing agent for specific isozymes in rabbit liver microsomes, highlighting its potential role in influencing enzyme induction in the liver (Delaforge, Koop, & Coon, 1982).
The compound has been shown to affect the hydroxylation of estradiol-17 beta in maternal hepatic, fetal hepatic, and placental tissues, suggesting its role in the regulation of estrogen metabolism (Namkung, Porubek, Nelson, & Juchau, 1985).
This compound induces cytochrome P-450 in mice, further supporting its role in modulating drug-metabolizing enzymes (Fennell, Sweatman, & Bridges, 1980).
It has been investigated in the context of gas-liquid chromatography for its selectivity towards isomers and stoichiometry of cyclodextrin complexes, demonstrating its utility in chromatographic processes (Asztemborska, Nowakowski, & Sybilska, 2000).
The isomerization of this compound has been studied for applications in pharmaceuticals and fragrances, using environmentally friendly catalysts (Kishore & Kannan, 2002).
This compound has also been implicated in the formation of a novel haemoprotein in rat liver, further underscoring its biological impact (Dickins, Bridges, Elcombe, & Netter, 1978).
Mechanism of Action
The mechanism of action of alpha-Isosafrole involves the conversion of isosafrole into piperonal through a chemo-enzymatic three-step procedure. This involves lipase-mediated perhydrolysis of EtOAc in the presence of H2O2 to generate peracetic acid in situ and promote the epoxidation of isosafrole .
Safety and Hazards
Alpha-Isosafrole is a regulated substance due to its potential health risks and its use as a precursor in the manufacture of MDMA . It has been evaluated by the International Agency for Research on Cancer (IARC) and concluded that isosafrole is carcinogenic in mice and rats, producing liver tumors following its oral administration .
Future Directions
The future directions of alpha-Isosafrole research could involve further exploration of its potential uses in the fragrance industry, as well as continued monitoring of its health risks and regulatory status . It’s also important to follow all legal and safety precautions when handling this compound, and to use it only for authorized purposes .
Properties
IUPAC Name |
5-[(Z)-prop-1-enyl]-1,3-benzodioxole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10O2/c1-2-3-8-4-5-9-10(6-8)12-7-11-9/h2-6H,7H2,1H3/b3-2- | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VHVOLFRBFDOUSH-IHWYPQMZSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC=CC1=CC2=C(C=C1)OCO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C=C\C1=CC2=C(C=C1)OCO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001037113 | |
Record name | (Z)-5-(Propen-1-yl)-1,3-benzodioxole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001037113 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
17627-76-8, 120-58-1 | |
Record name | cis-Isosafrole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=17627-76-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | alpha-Isosafrole | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0017627768 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Izosafrol | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=92436 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Izosafrol | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=59192 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Izosafrol | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=4884 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | (Z)-5-(Propen-1-yl)-1,3-benzodioxole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001037113 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (Z)-5-(propen-1-yl)-1,3-benzodioxole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.037.813 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | .ALPHA.-ISOSAFROLE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/253QUA24R1 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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